Cas no 2171888-21-2 (3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole)

• Product Name: 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole
• CAS No: 2171888-21-2
• MF: C₅H₅Br₂N₃
• MW: 266.921298742294
• CID: 5223009
• PubChem ID: 132398595
• Update Time: 2025-10-28

3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3,5-dibromo-4-cyclopropyl-
• 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole

• Inchi： 1S/C5H5Br2N3/c6-4-8-9-5(7)10(4)3-1-2-3/h3H,1-2H2
• InChI Key： VGTITZVRSKIQGQ-UHFFFAOYSA-N
• SMILES： N1=C(Br)N(C2CC2)C(Br)=N1

Additional information on 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole

Research Briefing on 3,5-Dibromo-4-cyclopropyl-4H-1,2,4-triazole (CAS: 2171888-21-2): Recent Advances and Applications

The compound 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole (CAS: 2171888-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its brominated triazole core, combined with the cyclopropyl substituent, offers a robust scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of inhibitors targeting enzymes such as kinases and proteases, which are critical in various disease pathways.

One notable application of 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole is its role in the design of antimicrobial agents. A 2023 study demonstrated its efficacy against drug-resistant bacterial strains, with minimal cytotoxicity to human cells. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for further preclinical evaluation.

In addition to its antimicrobial properties, this compound has shown potential in oncology research. Preliminary in vitro studies indicate that derivatives of 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole exhibit selective cytotoxicity against certain cancer cell lines, particularly those with upregulated kinase activity. These findings suggest its utility as a lead compound for targeted cancer therapies.

The synthetic accessibility of 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole has also been a focus of recent investigations. Novel catalytic methods have been developed to improve the yield and purity of this compound, addressing previous challenges in large-scale production. These advancements are expected to facilitate its broader adoption in both academic and industrial settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole derivatives. Current research efforts are directed toward enhancing their solubility and metabolic stability while maintaining their biological activity. Computational modeling and structure-activity relationship studies are being employed to guide these optimization efforts.

In conclusion, 3,5-dibromo-4-cyclopropyl-4H-1,2,4-triazole represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a compelling subject for future research. Continued exploration of its therapeutic potential, coupled with improvements in synthetic methodologies, is likely to yield significant contributions to the field of chemical biology and drug discovery.